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Compound of Interest

Compound Name: gamma-Gurjunene

Cat. No.: B1614851

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analytical characterization of y-Gurjunene, a sesquiterpenoid of interest in natural product
chemistry.

Chemical Structure and Identification

y-Gurjunene is a tricyclic sesquiterpene with the molecular formula CisHz24.[1] Its structure is
characterized by a fused azulene core. The systematic IUPAC name for y-Gurjunene is
(1R,3aR,4R,7R)-1,4-dimethyl-7-prop-1-en-2-yl-1,2,3,3a,4,5,6,7-octahydroazulene.[1]
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Identifier Value

(1R,3aR,4R,7R)-1,4-dimethyl-7-prop-1-en-2-yl-

UPAC Name 1,2,3,3a,4,5,6,7-octahydroazulene[1]

CAS Number 22567-17-5

Molecular Formula CisH24[1]

Molecular Weight 204.35 g/mol [1]

SMILES C[C@@H]1CC--INVALID-LINK--C(=C)C[1]

InChl=1S/C15H24/c1-10(2)13-7-5-11(3)14-8-6-
InChl 12(4)15(14)9-13/h9,11-14H,1,5-8H2,2-
4H3/t11-,12-,13-,14-/m1/s1[1]

InChlKey DUYRYUZIBGFLDD-AAVRWANBSA-N[1]

Physicochemical Properties

The following table summarizes some of the reported physicochemical properties of y-

Gurjunene.
Property Value
Appearance Oily liquid
Boiling Point 276.5 °C at 760 mmHg
Density 0.891 g/cm?3
Refractive Index 1.492
Flash Point 108.9 °C

Spectroscopic Data

The structural elucidation of y-Gurjunene is confirmed through various spectroscopic
techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), and Infrared (IR) Spectroscopy.
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3C NMR Spectroscopy

The 13C NMR spectrum of y-Gurjunene in CDCIs shows 15 distinct carbon signals
corresponding to its molecular formula. A literature reference for the 13C NMR data is
G.M.KOENIG, A.D.WRIGHT, J.ORG.CHEM.,62,3837(1997).[2]

Mass Spectrometry (GC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is a key analytical technique for the
identification and quantification of y-Gurjunene in complex mixtures like essential oils. The
mass spectrum is characterized by a molecular ion peak and a specific fragmentation pattern
that aids in its identification.

Infrared (IR) Spectroscopy

The vapor phase IR spectrum of y-Gurjunene provides information about its functional groups.
Key absorptions are expected for C-H stretching and bending vibrations of the alkyl and alkene
moieties.

Experimental Protocols
Isolation of y-Gurjunene from Essential Oil

y-Gurjunene is a natural component of various plant essential oils, such as that from Solanum
stipulaceum.[3] A general protocol for its isolation involves hydrodistillation followed by
chromatographic separation.

Methodology:

« Plant Material Collection and Preparation: The aerial parts of the plant are collected, air-
dried, and pulverized.

o Hydrodistillation: The powdered plant material is subjected to hydrodistillation for several
hours using a Clevenger-type apparatus to extract the essential oil.[3]

o Extraction of Essential Oil: The collected essential oil is then extracted from the agueous
distillate using an organic solvent such as dichloromethane. The organic layer is dried over
anhydrous sodium sulfate and the solvent is removed under reduced pressure.[3]
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o Chromatographic Separation: The crude essential oil is subjected to column chromatography
on silica gel. Elution with a gradient of non-polar to polar solvents (e.g., hexane and ethyl
acetate) allows for the separation of different components. Fractions are collected and
analyzed by Thin Layer Chromatography (TLC) or GC-MS.

« Purification: Fractions containing y-Gurjunene are pooled and may require further purification
using preparative TLC or High-Performance Liquid Chromatography (HPLC) to obtain the
pure compound.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

Instrumentation: An Agilent 7890A GC system coupled with a mass selective detector is a
suitable instrument.[4]

Methodology:

o Sample Preparation: A dilute solution of the essential oil or isolated fraction in a volatile
solvent like hexane or dichloromethane is prepared.

e GC Conditions:

o

Column: A non-polar capillary column such as a DB-5 (30 m x 0.25 mm, 0.25 pm film
thickness) is commonly used.[4]

o Carrier Gas: Helium at a constant flow rate.
o Injector Temperature: Typically set around 250 °C.

o Oven Temperature Program: A temperature gradient is used to separate the components.
A typical program might start at a low temperature (e.g., 60 °C), hold for a few minutes,
and then ramp up to a higher temperature (e.g., 240 °C) at a rate of 3-10 °C/min.

e MS Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.
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o Mass Range: Scanning from m/z 40 to 400.

o lon Source Temperature: Typically around 230 °C.

o Data Analysis: The mass spectrum of the peak corresponding to y-Gurjunene is compared
with reference spectra from databases such as NIST for identification.

Logical and Experimental Workflow

The following diagram illustrates the logical workflow for the isolation and characterization of y-

Gurjunene from a natural source.
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Workflow for y-Gurjunene Isolation and Characterization
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Caption: Isolation and structural elucidation workflow for y-Gurjunene.
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Biological Activity

While detailed studies on the specific biological activities of pure y-Gurjunene are limited,
essential oils containing this sesquiterpene have been investigated for their pharmacological
properties. For instance, essential oils from Solanum stipulaceum, which contain y-gurjunene
as a major component, have shown potential antileukemic activity, particularly after irradiation.
[3] Further research is needed to determine the specific contribution of y-Gurjunene to these
activities and to elucidate its mechanism of action, including its potential effects on signaling
pathways such as NF-kB and MAPK, which are often implicated in inflammation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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